Cas no 133362-99-9 (2-(PYRIDIN-4-YL)BENZOIC ACID)

2-(PYRIDIN-4-YL)BENZOIC ACID Properties

Names and Identifiers

• 2-(PYRIDIN-4-YL)BENZOIC ACID
• 2-pyridin-4-ylbenzoic acid
• 2-(4-pyridinyl)benzoic acid
• 2-(4-pyridyl)benzoic acid
• 4-(2-Carboxyphenyl)pyridine
• Benzoic acid,2-(4-pyridinyl)
• OTAVA-BB 1364662
• DTXSID50478174
• 133362-99-9
• 4-pyridine benzoic acid
• D83007
• MFCD08056297
• SCHEMBL6794827
• 2-Pyridin-4-ylbenzoic acid
• PS-5707
• GZUBBCPCJHBRDY-UHFFFAOYSA-N
• AKOS010308301
• CS-0156680
• 2-(Pyridin-4-yl)benzoic acid
• DB-346336
• Benzoic acid, 2-(4-pyridinyl)-
• 2-(4-PYRIDYL)BENZOIC ACID
• 2-(Pyridin-4-yl)benzoicacid97%
• +Expand

• MDL： MFCD08056297
• InChIKey： GZUBBCPCJHBRDY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9NO2/c14-12(15)11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-8H,(H,14,15)
• SMILES： C1=CC=C(C(=C1)C2=CC=NC=C2)C(=O)O

Computed Properties

• Exact Mass: 199.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.063328530 g/mol
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų
• Molecular Weight: 199.20

Experimental Properties

• LogP: 2.44680
• PSA: 50.19000

2-(PYRIDIN-4-YL)BENZOIC ACID Security Information

• Dangerous goods sign： Xi

2-(PYRIDIN-4-YL)BENZOIC ACID Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%